(E)-2-(4-nitrophenyl)-N'-((2-oxo-1,2-dihydroquinolin-3-yl)methylene)acetohydrazide
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Description
(E)-2-(4-Nitrophenyl)-N'-((2-oxo-1,2-dihydroquinolin-3-yl)methylene)acetohydrazide is a hydrazide derivative synthesized via condensation of 2-oxo-1,2-dihydroquinoline-3-carbaldehyde with a nitro-substituted acetohydrazide precursor. The compound features a planar quinoline core substituted with a methylidene hydrazide group at position 3 and a 4-nitrophenylacetamide moiety. The synthesis typically involves refluxing the aldehyde and hydrazide in ethanol with catalytic acetic acid, followed by crystallization .
Key structural attributes:
- Quinoline backbone: The 2-oxo-1,2-dihydroquinoline moiety provides a rigid, aromatic scaffold conducive to π-π stacking interactions.
- Hydrazone linkage: The (E)-configured imine bond (-CH=N-NH-) contributes to stability and molecular planarity.
Properties
CAS No. |
1105233-55-3 |
|---|---|
Molecular Formula |
C18H14N4O4 |
Molecular Weight |
350.334 |
IUPAC Name |
2-(4-nitrophenyl)-N-[(E)-(2-oxo-1H-quinolin-3-yl)methylideneamino]acetamide |
InChI |
InChI=1S/C18H14N4O4/c23-17(9-12-5-7-15(8-6-12)22(25)26)21-19-11-14-10-13-3-1-2-4-16(13)20-18(14)24/h1-8,10-11H,9H2,(H,20,24)(H,21,23)/b19-11+ |
InChI Key |
SGEWXENZOCXGAQ-YBFXNURJSA-N |
SMILES |
C1=CC=C2C(=C1)C=C(C(=O)N2)C=NNC(=O)CC3=CC=C(C=C3)[N+](=O)[O-] |
solubility |
not available |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Triazole derivatives exhibit higher molecular weights due to sulfur-containing groups (e.g., sulfanyl) and bulkier substituents.
Coumarin-Linked Acetohydrazides
Compounds like (E)-N´-(2-Hydroxy-5-nitrobenzylidene)-2-(4-methyl-2-oxo-2H-chromen-7-yloxy)acetohydrazide () share a coumarin backbone instead of quinoline.
Key Differences :
- Coumarin derivatives exhibit higher melting points due to increased molecular rigidity from the lactone ring.
- The hydroxy-nitrobenzylidene group in 2k may confer stronger intramolecular hydrogen bonding compared to the target compound’s nitro-phenyl group .
Chloroquinoline Analogues
The compound (E)-N-((2-chloroquinolin-3-yl)methylene)-2-(4-nitrophenyl)acetohydrazide () replaces the 2-oxo group with chlorine.
| Property | Target Compound | Chloroquinoline Derivative () |
|---|---|---|
| Quinoline Substitution | 2-Oxo-1,2-dihydro | 2-Chloro |
| Molecular Weight | ~368 g/mol (estimated) | 368.77 g/mol |
| Predicted Density | Not reported | 1.40 g/cm³ |
Key Differences :
Indole- and Pyrazole-Based Derivatives
Compounds like 2-(4-Chlorophenoxy)-N′-[(3Z)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]acetohydrazide () and 2-(2-Chlorophenoxy)-N′-{(E)-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}acetohydrazide () feature alternative heterocycles.
Key Differences :
- Indole and pyrazole derivatives often serve as intermediates rather than final bioactive molecules.
- The chlorophenoxy group in may enhance radical scavenging activity compared to nitro-substituted compounds .
Table 1: Comparative Overview of Selected Compounds
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